Cas no 2228221-09-6 (2-bromo-3-(3-hydroxybutyl)-6-methoxyphenol)

• Product Name: 2-bromo-3-(3-hydroxybutyl)-6-methoxyphenol
• CAS No: 2228221-09-6
• MF: C₁₁H₁₅BrO₃
• MW: 275.139003038406
• CID: 6149942
• PubChem ID: 165706067
• Update Time: 2025-08-05

2-bromo-3-(3-hydroxybutyl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(3-hydroxybutyl)-6-methoxyphenol
• EN300-1935902
• 2228221-09-6

• Inchi： 1S/C11H15BrO3/c1-7(13)3-4-8-5-6-9(15-2)11(14)10(8)12/h5-7,13-14H,3-4H2,1-2H3
• InChI Key： FIRCLFWSPJOFPR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1CCC(C)O)OC)O

Computed Properties

• Exact Mass: 274.02046g/mol
• Monoisotopic Mass: 274.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-bromo-3-(3-hydroxybutyl)-6-methoxyphenol

Compound CAS No. 2228221-09-6: A Comprehensive Overview of 2-Bromo-3-(3-Hydroxybutyl)-6-Methoxyphenol

The compound 2-Bromo-3-(3-Hydroxybutyl)-6-Methoxyphenol, identified by the CAS Registry Number 2228221-09-6, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a phenolic ring substituted with bromine, a hydroxybutyl group, and a methoxy group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various research and industrial purposes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Bromo-3-(3-Hydroxybutyl)-6-Methoxyphenol. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. For instance, studies have focused on the use of palladium-catalyzed coupling reactions to introduce the bromine substituent at the desired position on the phenolic ring. Additionally, the incorporation of the hydroxybutyl group has been achieved through nucleophilic substitution reactions, leveraging the reactivity of bromide ions.

The structural features of this compound make it an attractive candidate for pharmacological studies. The phenolic group is known for its antioxidant properties, which could be beneficial in developing drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, the methoxy group enhances the lipophilicity of the molecule, potentially improving its bioavailability when used as a drug candidate.

In terms of applications, 2-Bromo-3-(3-Hydroxybutyl)-6-Methoxyphenol has shown promise in agrochemical research. Its ability to inhibit specific enzymes involved in plant growth regulation has been explored, suggesting its potential as a herbicide or plant growth regulator. Recent studies have demonstrated its effectiveness in controlling weed growth without adverse effects on crop plants, making it a sustainable alternative to conventional chemical herbicides.

The environmental impact of this compound has also been a subject of recent investigations. Researchers have assessed its biodegradability and toxicity profiles to ensure its safe use in agricultural and industrial settings. Findings indicate that under controlled conditions, the compound undergoes rapid biodegradation, reducing its environmental footprint. However, further studies are required to evaluate its long-term effects on soil microbiota and aquatic ecosystems.

In conclusion, 2-Bromo-3-(3-Hydroxybutyl)-6-Methoxyphenol (CAS No. 2228221-09-6) is a versatile compound with significant potential across multiple industries. Its unique chemical structure and functional groups make it an ideal candidate for advanced research in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new applications and optimize its synthesis and utilization, this compound is poised to play a crucial role in driving innovation in these fields.